Cas no 2172514-27-9 (5-tert-butyl-2-cyclobutyloxolane-3-carboxylic acid)

• Product Name: 5-tert-butyl-2-cyclobutyloxolane-3-carboxylic acid
• CAS No: 2172514-27-9
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5836860
• PubChem ID: 165600623
• Update Time: 2025-09-28

5-tert-butyl-2-cyclobutyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-cyclobutyloxolane-3-carboxylic acid
• 2172514-27-9
• EN300-1609559

• Inchi： 1S/C13H22O3/c1-13(2,3)10-7-9(12(14)15)11(16-10)8-5-4-6-8/h8-11H,4-7H2,1-3H3,(H,14,15)
• InChI Key： PGUXWOKPSGQCFD-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)CC(C(=O)O)C1C1CCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų